![molecular formula C13H23N5O B7631175 2-[[2-(Dimethylamino)pyrimidin-4-yl]methylamino]-3,3-dimethylbutanamide](/img/structure/B7631175.png)
2-[[2-(Dimethylamino)pyrimidin-4-yl]methylamino]-3,3-dimethylbutanamide
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Overview
Description
2-[[2-(Dimethylamino)pyrimidin-4-yl]methylamino]-3,3-dimethylbutanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMXAA, ASA404, or Vadimezan. It is a small molecule that has been studied for its anti-tumor and anti-angiogenic properties.
Scientific Research Applications
DMXAA has been studied for its potential applications in cancer therapy. It has been found to have anti-tumor and anti-angiogenic effects in various cancer cell lines and animal models. DMXAA has been shown to induce tumor necrosis and inhibit the growth of blood vessels that supply the tumor. It has also been studied for its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy.
Mechanism of Action
The exact mechanism of action of DMXAA is not fully understood. However, it has been proposed that DMXAA activates the immune system, leading to the production of cytokines that induce tumor necrosis and inhibit angiogenesis. DMXAA has also been shown to activate the transcription factor NF-kB, which plays a role in regulating immune responses.
Biochemical and Physiological Effects:
DMXAA has been shown to induce tumor necrosis and inhibit angiogenesis in various cancer cell lines and animal models. It has also been shown to activate the immune system, leading to the production of cytokines that play a role in regulating immune responses. DMXAA has been found to have a short half-life in the body, with a plasma elimination half-life of approximately 30 minutes.
Advantages and Limitations for Lab Experiments
DMXAA has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been extensively studied for its anti-tumor and anti-angiogenic properties, making it a useful tool for cancer research. However, DMXAA has some limitations. It has a short half-life in the body, which may limit its effectiveness in clinical applications. It has also been shown to have some toxicity in animal models, which may limit its use in humans.
Future Directions
There are several future directions for DMXAA research. One area of interest is the development of more potent and selective analogs of DMXAA. Another area of interest is the development of combination therapies that include DMXAA. DMXAA has also been studied for its potential use in other diseases, such as viral infections and inflammatory disorders. Further research is needed to fully understand the mechanism of action of DMXAA and its potential applications in various fields.
Conclusion:
DMXAA is a small molecule that has been extensively studied for its anti-tumor and anti-angiogenic properties. It has been shown to induce tumor necrosis and inhibit angiogenesis in various cancer cell lines and animal models. DMXAA has several advantages for lab experiments, including easy synthesis and purification. However, it also has some limitations, such as a short half-life in the body and some toxicity in animal models. Further research is needed to fully understand the potential applications of DMXAA in various fields.
Synthesis Methods
The synthesis of DMXAA involves the reaction of 4-amino-2-(dimethylamino) pyrimidine with 3,3-dimethylbutanoyl chloride in the presence of triethylamine. The reaction yields DMXAA as a white solid with a purity of over 99%.
properties
IUPAC Name |
2-[[2-(dimethylamino)pyrimidin-4-yl]methylamino]-3,3-dimethylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23N5O/c1-13(2,3)10(11(14)19)16-8-9-6-7-15-12(17-9)18(4)5/h6-7,10,16H,8H2,1-5H3,(H2,14,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDHGGHKLFGRLIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C(=O)N)NCC1=NC(=NC=C1)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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